Cas no 2229662-62-6 (2-(3-aminoprop-1-en-1-yl)-5-(diethylamino)phenol)

• Product Name: 2-(3-aminoprop-1-en-1-yl)-5-(diethylamino)phenol
• CAS No: 2229662-62-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6315273
• PubChem ID: 165674708
• Update Time: 2025-06-11

2-(3-aminoprop-1-en-1-yl)-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoprop-1-en-1-yl)-5-(diethylamino)phenol
• 2229662-62-6
• EN300-1812939

• Inchi： 1S/C13H20N2O/c1-3-15(4-2)12-8-7-11(6-5-9-14)13(16)10-12/h5-8,10,16H,3-4,9,14H2,1-2H3/b6-5+
• InChI Key： JPXDYHJOXLBCGG-AATRIKPKSA-N
• SMILES： OC1=C(/C=C/CN)C=CC(=C1)N(CC)CC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(3-aminoprop-1-en-1-yl)-5-(diethylamino)phenol

Introduction to 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol (CAS No. 2229662-62-6)

2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol, with the CAS number 2229662-62-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenolic moiety, an aminoalkene group, and a diethylamino substituent. These structural features contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol can be represented as follows: C₁₃H₁₉N₃O. The presence of the phenolic hydroxyl group (-OH) and the diethylamino group (-N(C₂H₅)₂) imparts this compound with both acidic and basic properties, making it amphoteric. This dual nature is crucial for its potential use in various biological systems, where pH-dependent behavior can be advantageous.

In recent years, there has been a growing interest in the development of compounds with multifunctional properties for therapeutic applications. 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol is one such compound that has shown promise in several preclinical studies. Research has focused on its potential as an antioxidant, anti-inflammatory agent, and neuroprotective compound.

Antioxidant Properties: One of the key features of 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol is its ability to scavenge free radicals and reduce oxidative stress. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Studies have demonstrated that this compound can effectively neutralize reactive oxygen species (ROS) and prevent lipid peroxidation, thereby protecting cells from oxidative damage.

Anti-Inflammatory Effects: Inflammation is a complex biological response that plays a crucial role in the pathogenesis of many diseases. 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These effects are mediated through the modulation of signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

Neuroprotective Potential: Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function. Preclinical studies have indicated that 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. Additionally, it has been shown to enhance mitochondrial function and promote neuronal survival.

The pharmacokinetic properties of 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol are also an important aspect of its evaluation for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a potential drug candidate. Its stability under physiological conditions and low toxicity profile further support its potential for clinical applications.

In conclusion, 2-(3-Aminoprop-1-en-1-yl)-5-(Diethylamino)phenol (CAS No. 2229662-62-6) is a promising compound with a unique molecular structure that confers multiple biological activities. Its antioxidant, anti-inflammatory, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.